Niobium

• IUPAC Name: niobium
• InChI: InChI=1S/Nb
• InChI Key: GUCVJGMIXFAOAE-UHFFFAOYSA-N
• Canonical SMILES: [Nb]
• Molecular Formula: Nb
• DSSTOX Substance ID: DTXSID4052479
• Molecular Weight: 92.90637 g/mol
• Physical Description: Dry Powder; Other Solid; Pellets or Large Crystals, Shiny, soft, ductile metal that develops a bluish cast after oxidizing in air at room temperature over a long time or after heating to 200 deg C; [http://periodic.lanl.gov/elements/41.html]
• CAS No.: 7440-03-1, 53373-50-5

Description

Niobium is a soft, grey, crystalline, and ductile transition metal with the atomic number 41. It is often found in the minerals pyrochlore and columbite, which are its main commercial sources . This compound was first discovered in 1801 by the English chemist Charles Hatchett, who initially named it columbium. The name was later changed to this compound in honor of Niobe, the mythological daughter of Tantalus . This compound is primarily used in alloys, tools, dies, and superconductive magnets .

Synthetic Routes and Reaction Conditions:

Vacuum Carbon Reduction Method: This method involves reducing this compound pentoxide with carbon in a vacuum tube furnace.

Sodium Thermal Reduction Method: In this method, this compound pentachloride is reduced with sodium at high temperatures.

Electrolysis Method: this compound can be obtained by electrolysis of fused salts.

Nitriding Process: This involves the reaction of this compound with nitrogen to form this compound nitride.

Industrial Production Methods:

Solvent Extraction: this compound is separated from tantalum using solvent extraction in a liquid-liquid process.

Electron-Beam Melting: This method is used for further purification of this compound.

Vacuum Sintering: this compound powder is consolidated and purified by vacuum sintering.

Types of Reactions:

Oxidation: this compound reacts with oxygen to form a passivating oxide layer.

Reduction: this compound pentoxide can be reduced to this compound metal using carbon or hydrogen.

Substitution: this compound reacts with halogens to form this compound halides.

Common Reagents and Conditions:

Oxygen: this compound reacts with oxygen at elevated temperatures to form this compound pentoxide.

Hydrofluoric Acid: this compound dissolves in hydrofluoric acid or a mixture of hydrofluoric acid and nitric acid.

Halogens: this compound reacts with fluorine, chlorine, bromine, and iodine to form this compound halides.

Major Products:

This compound Pentoxide (Nb₂O₅): Formed by oxidation of this compound.

This compound Halides (NbX₅): Formed by reaction with halogens.

Scientific Research Applications

Aerospace Industry

Properties and Uses:

• Heat Resistance: Niobium's high melting point (2,468 °C) makes it suitable for jet engines and rocket components.
• Alloying Agent: When alloyed with titanium or zirconium, this compound enhances strength and ductility, essential for aerospace applications.

Case Study:

• Jet Engine Components: this compound alloys are used in turbine blades and combustion chambers due to their ability to withstand extreme temperatures without deforming.

Electronics

Properties and Uses:

• Capacitors: this compound is utilized in the production of capacitors due to its high dielectric constant and stability.
• Superconductors: this compound-titanium (NbTi) and this compound-tin (Nb3Sn) are critical materials for superconducting wires used in MRI machines and particle accelerators.

Data Table: Supercapacitor Performance of Nb-based Materials

Material Type	Conductivity (S/m)	Energy Density (Wh/kg)	Power Density (W/kg)
Nb2O5	0.01	20	500
NbC	100	150	2000

Medical Applications

Properties and Uses:

• Biocompatibility: this compound's non-reactive nature makes it ideal for medical implants.
• Radiation Shielding: Utilized in radiation therapy equipment due to its effective shielding properties.

Case Study:

• Biomedical Implants: this compound is used in hip and knee replacements, providing durability and compatibility with human tissue.

Energy Storage

Properties and Uses:

• Supercapacitors: this compound-based materials exhibit excellent electrochemical performance, making them suitable for energy storage devices.
• Battery Technology: this compound titanium oxide (NTO) is being researched as a promising anode material in lithium-ion batteries.

Recent Research Findings:

• A study highlighted that this compound-based nanomaterials significantly improve the charge-discharge cycles of supercapacitors due to their unique crystal structure and rapid ion diffusion capabilities .

Chemical Industry

Properties and Uses:

• Catalysis: this compound oxides are employed as catalysts in various chemical reactions, including esterification and alkylation processes.
• Environmental Applications: Nb-based catalysts have shown promise in photocatalytic water treatment systems .

Data Table: Catalytic Activity of Nb-based Catalysts

Catalyst Type	Reaction Type	Efficiency (%)
Nb2O5 + Au/Cu	Methanol Oxidation	85
Nb2O5 + TiO2	Photocatalytic Degradation	90

Steel Industry

Properties and Uses:

• Strengthening Agent: this compound is added to steel to improve strength without increasing weight, making it ideal for construction materials.

Case Study:

• High-strength Steel Alloys: The addition of this compound in steel has been shown to enhance performance in structural applications like bridges and buildings.

Mechanism of Action

Niobium’s interaction with oxygen is particularly significant because it demonstrates the element’s propensity for passivation—forming a protective oxide layer . At room temperature, this compound readily forms a stable oxide layer that prevents further oxidation . This passivation mechanism is crucial for its use in various applications, including medical implants and superconducting magnets .

Comparison with Similar Compounds

Tantalum: Tantalum is a rare, hard, blue-gray, lustrous transition metal that is highly corrosion-resistant.

Zirconium: Zirconium is a lustrous, grey-white, strong transition metal that resembles titanium.

Comparison:

Density: Niobium has a density of 8.57 grams per cubic centimeter, while tantalum has a density of 16.65 grams per cubic centimeter.

Melting Point: this compound has a melting point of 2477 degrees Celsius, whereas tantalum has a melting point of 2996 degrees Celsius.

Applications: While both this compound and tantalum are used in high-strength alloys and electronics, this compound is more commonly used in superconducting magnets and aerospace components, whereas tantalum is predominantly used in capacitors for electronic devices.

This compound’s unique properties, such as its lower density and higher ductility compared to tantalum, make it particularly valuable in applications requiring lightweight and strong materials .

Biological Activity

Niobium (Nb) is a transition metal known for its unique properties and applications across various fields, including materials science and medicine. Recent studies have highlighted its biological activities, particularly in the context of biocompatibility, antimicrobial properties, and potential therapeutic effects. This article synthesizes findings from diverse research sources to provide a comprehensive overview of the biological activity of this compound.

1. Antimicrobial Activity

This compound and its compounds, particularly this compound oxide (Nb2O5), have demonstrated significant antimicrobial properties. Research indicates that Nb2O5 nanoparticles exhibit inhibitory effects against various bacterial strains, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa.

Table 1: Antimicrobial Efficacy of Nb2O5 Nanoparticles

Bacterial Strain	Concentration (µg/ml)	Biofilm Reduction (%)
E. coli	400	Significant
S. aureus	400	60%
P. aeruginosa	400	Moderate

The study found that Nb2O5 nanoparticles reduced biofilm formation significantly, showcasing their potential as antibacterial agents in clinical settings .

2. Anti-Cancer Activity

This compound compounds also exhibit anti-cancer properties. In vitro studies have shown that Nb2O5 nanoparticles can inhibit the growth of cancer cell lines such as L20B and MCF7.

Table 2: Anti-Cancer Activity of Nb2O5 Nanoparticles

Cell Line	Concentration (µg/ml)	Growth Inhibition (%)
L20B	50	60%
MCF7	50	33.9%

These results indicate that Nb2O5 nanoparticles may serve as a promising avenue for cancer treatment, particularly in targeting specific tumor types .

3. Biocompatibility and Osteogenic Properties

This compound's biocompatibility has been extensively studied in the context of titanium-niobium alloys used in biomedical implants. Research indicates that this compound enhances the bioactivity of such alloys by promoting hydroxyapatite formation, which is crucial for bone integration.

Table 3: Bioactivity Assessment of this compound-Titanium Alloys

Alloy Composition	Hydroxyapatite Thickness (µm)	Cytotoxicity Level
NiTi-Al-Nb (Sample 3)	Greater thickness observed	Low
NiTi (Control)	Standard thickness	Moderate

The presence of this compound significantly increases hydroxyapatite nucleation, which contributes to better calcification in vivo .

Fracture Healing

Recent studies have shown that this compound promotes fracture healing through the activation of the PI3K-Akt signaling pathway, enhancing osteogenic differentiation and cell proliferation without cytotoxic effects.

• Cell Adhesion : Nb demonstrated excellent cell adhesion properties.
• ALP Activity : Increased alkaline phosphatase activity was observed, indicating enhanced osteogenic differentiation .

Immune Response

Investigations into the immune response to this compound reveal mixed results. While some studies suggest that this compound-containing materials do not significantly affect immune cell viability, others indicate potential cytotoxic effects on specific immune cells like THP-1 monocytes .

Case Study: this compound in Biomedical Applications

A case study involving the use of titanium-niobium implants highlighted the material's effectiveness in promoting bone healing and integration in animal models. The implants showed superior performance compared to traditional titanium alloys, with enhanced osteogenic activity and reduced inflammatory responses .

Case Study: this compound Oxide in Antiviral Applications

Research on this compound-substituted heteropolytungstate compounds indicated potential antiviral activity against hepatitis B virus (HBV). The cytotoxicity and inhibition rates were measured, demonstrating promising selectivity indices for further development as antiviral agents .

Chemical Reactions Analysis

Reactions with Acids

Niobium demonstrates notable resistance to corrosion by most acids, except hydrofluoric acid (HF). This property arises from a protective oxide layer that forms on its surface .

• Hydrofluoric Acid : Dissolves this compound oxides to form soluble fluoroniobate complexes, pivotal in industrial extraction :

  $$\text{Nb}_2\text{O}_5+10\text{HF}\rightarrow 2\text{H}_2[\text{NbOF}_5]+3\text{H}_2\text{O}$$

  The resulting $\text{H}_2[\text{NbOF}_5]$ is further processed via ammoniation to yield $\text{Nb}_2\text{O}_5$ :

  $$2\text{H}_2[\text{NbOF}_5]+10\text{NH}_4\text{OH}\rightarrow \text{Nb}_2\text{O}_5\downarrow +10\text{NH}_4\text{F}+7\text{H}_2\text{O}$$

• Aqua Regia and Other Acids : this compound resists attack by aqua regia, sulfuric, nitric, and phosphoric acids at ambient temperatures but reacts with hot, concentrated sulfuric acid .

Halogenation Reactions

This compound reacts vigorously with halogens at elevated temperatures, forming pentahalides ($\text{NbX}_5$) and tetrahalides ($\text{NbX}_4$).

Halogen	Reaction Conditions	Product	Key Properties
Fluorine ($\text{F}_2$)	180–300°C	$\text{NbF}_5$	White solid, volatile, melts at 79°C
Chlorine ($\text{Cl}_2$)	150–400°C	$\text{NbCl}_5$	Yellow crystalline solid, sublimes at 254°C

Fluorination Pathways :

• This compound oxides ($\text{NbO}$, $\text{NbO}_2$, $\text{Nb}_2\text{O}_5$) undergo exothermic fluorination to $\text{NbF}_5$, with reaction initiation temperatures as follows:

Compound	Fluorination Start Temperature (°C)
$\text{Nb}$ (metal)	180
$\text{NbO}$	200
$\text{NbO}_2$	300
$\text{Nb}_2\text{O}_5$	300

Intermediate oxyfluorides ($\text{NbO}_2\text{F}$) form during fluorination but fully volatilize as $\text{NbF}_5$ above 300°C .

Oxidation and Oxide Formation

This compound oxidizes in air above 200°C, forming a protective $\text{Nb}_2\text{O}_5$ layer . This oxide reacts with alkalis (e.g., $\text{NaOH}$) under heat to produce soluble polyoxoniobates:

$$\text{Nb}_2\text{O}_5+6\text{NaOH}\rightarrow 2\text{Na}_3[\text{NbO}_4]+3\text{H}_2\text{O}$$

Reactions with Nonmetals

• Nitrogen : Forms interstitial nitrides ($\text{NbN}$) at 400°C .

• Hydrogen : Absorbs hydrogen at 200°C, forming hydrides ($\text{NbH}_{1-2}$) .

• Carbon : Reacts at high temperatures to produce carbides ($\text{NbC}$), used in superalloys .

Metallurgical and Industrial Processes

This compound is reduced from its oxides via aluminothermic reactions, critical for steel production :

$$3\text{Nb}_2\text{O}_5+\text{Fe}_2\text{O}_3+12\text{Al}\rightarrow 6\text{Nb}+2\text{Fe}+6\text{Al}_2\text{O}_3$$

Electron beam melting under vacuum further purifies this compound for superconductive applications .

Q & A

Basic Research Questions

Q. What experimental methodologies are recommended for characterizing the microstructural effects of niobium in steel alloys?

• Methodological Answer : Utilize scanning electron microscopy (SEM) and X-ray diffraction (XRD) to analyze grain refinement and phase distribution. For quantitative assessment, combine energy-dispersive X-ray spectroscopy (EDS) with hardness testing to correlate this compound content with mechanical properties. Reproducibility requires strict adherence to standardized heat treatment protocols, as deviations can alter precipitation kinetics .

Q. How can researchers address data scarcity in this compound supply chain life-cycle assessments (LCAs)?

• Methodological Answer : Integrate fragmented data from industry reports (e.g., CBMM’s production data) and academic studies using probabilistic modeling to account for uncertainties. Sensitivity analysis should prioritize high-impact variables like energy consumption and GHG emissions. Cross-validation with regional import/export datasets (e.g., EU ferro-niobium imports) improves robustness .

Q. What are the best practices for ensuring reproducibility in this compound thin-film deposition experiments?

• Methodological Answer : Document sputtering parameters (e.g., pressure, power, substrate temperature) and intrinsic stress measurement techniques. Use statistical experimental design (e.g., factorial design) to isolate critical factors like residual resistance ratios. Share raw datasets and process descriptions in supplementary materials to enable replication .

Advanced Research Questions

Q. How can machine learning optimize this compound alloy composition for high-temperature applications?

• Methodological Answer : Apply supervised learning models trained on existing datasets of this compound-based alloys, using material descriptors such as atomic radius, electronegativity, and phase stability. Feature importance analysis identifies dominant predictors (e.g., Nb-Ti-W ternary interactions). Validate predictions with high-throughput experimentation to refine model accuracy .

Q. What statistical approaches resolve contradictions in microalloying studies comparing this compound, vanadium, and titanium?

• Methodological Answer : Employ Taguchi’s method and ANOVA to rank the effects of each element on mechanical properties. For instance, this compound’s superiority in enhancing hardness (e.g., 0.05% Nb yielding 245 HV) over vanadium can be quantified via signal-to-noise ratios. Meta-analysis of historical data reconciles discrepancies in optimal doping levels .

Q. How do flotation recovery rates of pyrochlore ores vary with depressant formulations?

• Methodological Answer : Use simplex lattice mixture design (SLMD) to test multi-component depressants (e.g., sorghum flour blends). Fit 4th-degree polynomial models to this compound recovery data and validate via ANOVA (p < 0.05). Optimize dosages using response surface methodology, ensuring economic viability while minimizing reagent waste .

Q. What strategies mitigate intrinsic stress in this compound thin films for superconducting applications?

• Methodological Answer : Screen deposition parameters (e.g., argon flow rate, bias voltage) via fractional factorial design. Stress reduction correlates with lower sputtering power (e.g., ≤200 W) and post-deposition annealing at 400°C. Cross-sectional TEM analysis confirms stress relief mechanisms like grain boundary relaxation .

Q. Data and Reproducibility

Q. How should researchers handle conflicting data on this compound’s role in intergranular corrosion resistance?

• Methodological Answer : Conduct controlled potentiostatic polarization tests in corrosive media (e.g., NaCl + H₂SO₄) to isolate this compound’s passivation effects. Compare results with historical data using multivariate regression, adjusting for variables like alloy purity and testing temperature. Transparent reporting of experimental conditions is critical .

Q. What frameworks ensure ethical data sourcing in this compound criticality assessments?

• Methodological Answer : Adopt the PICOT framework (Population, Intervention, Comparison, Outcome, Time) to define study boundaries. For example: “How does this compound recycling (Intervention) impact EU supply chain resilience (Outcome) by 2030 (Time)?” Use peer-reviewed databases (Web of Science, Inspec) to avoid biased industry data .

Synthesis routes and methods

Procedure details

NbxCe1-xO2 where x is from about 0.02 to about 0.05 was prepared by the following procedure. A solution of niobium ethoxide was prepared in n-butanol solvent in a low moisture and low oxygen environment to prevent hydrolysis of the niobium ethoxide with moisture present in the air. A partial solution/emulsion of cerium (III) 2-ethyl hexanoate in n-butanol was prepared. Then, the niobium ethoxide solution is admixed with the cerium 2-ethyl hexanoate solution/emulsion in an amount to provide a desired solid solution of about 2 to 5 mole percent niobium dopant. Then, the solution/emulsion mixture was then dried at about 110° C. in air to begin to transform the gel into powder. Next, the dried material was thermally decomposed by calcination at about 650° C. in air to form the solid solution of metal oxides powder agglomerate. The metal oxide powder was then deagglomerated by high frequency vibration through sonication in a MEK-ethanol solution containing a small amount of fish oil to result in an average particle size powder of about 0.8 microns.